3-Isothiocyanatoisoquinoline

• Molecular Formula: C10H6N2S
• Molecular Weight: 186.24 g/mol
• IUPAC Name: 3-isothiocyanatoisoquinoline
• InChI: InChI=1S/C10H6N2S/c13-7-12-10-5-8-3-1-2-4-9(8)6-11-10/h1-6H
• InChI Key: UGMQFWDSELPKKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=NC(=CC2=C1)N=C=S

Description

3-Isothiocyanatoisoquinoline is a useful research compound. Its molecular formula is C10H6N2S and its molecular weight is 186.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1′-thiocarbonyldipyridin-2(1H)-one (0.805 g, 3.47 mmol) in dichloromethane at room temperature was added isoquinolin-3-amine (0.5 g, 3.47 mmol). The reaction was stirred at room temperature for 18 hours. The LC/MS showed the desired product peak a major peak. The deep orange solution was concentrated and filtered. The filtrate was purified by silica gel chromatography (0-40% ethyl acetate-hexanes) to afford 4-isothiocyanato-6-(3-methoxyphenyl)pyrimidine (0.55 g, 2.96 mmol, 85% yield) a white solid. LCMS R.T.=2.47; [M+H]+=187.23.